2,4-dimethyloxolane-3-carboxylic acid
Overview
Description
2,4-Dimethyloxolane-3-carboxylic acid, or DMOCA, is an organic compound that is used in various scientific research applications. It is a colorless, volatile liquid with a pungent odor, and it is soluble in water and most organic solvents. DMOCA is a monocarboxylic acid and is an important intermediate in the synthesis of other compounds. It is also used as a reagent in organic synthesis, as a catalyst in organic reactions, and as a stabilizer for a variety of compounds.
Scientific Research Applications
DMOCA has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as a catalyst in organic reactions, and as a stabilizer for a variety of compounds. It is also used as a starting material for the synthesis of drugs and other compounds, and as a reactant in the production of polymers and other materials. DMOCA is also used in the synthesis of polymers, such as polystyrene, polyethylene, and polypropylene.
Mechanism of Action
DMOCA is an organic acid and is a monocarboxylic acid. It acts as an acid in reactions, and it can be used as a catalyst in organic reactions. It can also act as a nucleophile in reactions, and it can be used to form esters and other compounds.
Biochemical and Physiological Effects
DMOCA is not known to have any significant biochemical or physiological effects. It is not thought to be toxic and is not known to cause any adverse reactions.
Advantages and Limitations for Lab Experiments
The main advantage of using DMOCA in laboratory experiments is that it is a relatively inexpensive and easily available reagent. It is also relatively stable in aqueous solutions, and it can be used as a catalyst in a variety of reactions. However, it can be volatile and can react with other compounds, so it should be handled with care.
Future Directions
Future research on DMOCA could focus on its potential applications in drug synthesis and development, as well as its potential use as a catalyst in organic reactions. Additionally, further research could be conducted to explore its potential use as a stabilizer for a variety of compounds, as well as its potential use in the synthesis of polymers. Finally, research could be conducted to investigate its potential uses in biotechnology and biomedical applications.
Synthesis Methods
DMOCA is typically synthesized through a two-step process. The first step involves the reaction of 2-methyl-2-butanol with formic acid to produce 2,4-dimethyloxolane-3-carboxylic acid. This reaction is carried out in a solvent, such as methanol, and is catalyzed by an acid, such as sulfuric acid or hydrochloric acid. The second step involves the reaction of DMOCA with an alcohol, such as ethanol, to produce a carboxylic ester. This reaction is catalyzed by an acid, such as sulfuric acid or hydrochloric acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2,4-dimethyloxolane-3-carboxylic acid can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2-methyl-2-butenal", "ethyl acetoacetate", "methyl magnesium bromide", "sodium hydroxide", "sulfuric acid", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: Condensation of 2-methyl-2-butenal and ethyl acetoacetate in the presence of sulfuric acid to form 3-(2-methyl-2-butenyl)oxobutanoic acid", "Step 2: Reduction of 3-(2-methyl-2-butenyl)oxobutanoic acid with methyl magnesium bromide to form 3-(2-methyl-2-butenyl)butanoic acid", "Step 3: Cyclization of 3-(2-methyl-2-butenyl)butanoic acid with sodium hydroxide to form 2,4-dimethyl-3-oxolane carboxylic acid", "Step 4: Acidification of the reaction mixture with sulfuric acid to protonate the carboxylic acid group", "Step 5: Extraction of the protonated product with sodium bicarbonate to form the free acid", "Step 6: Purification of the product by recrystallization from water", "Step 7: Drying and characterization of the final product" ] } | |
CAS RN |
2243506-48-9 |
Product Name |
2,4-dimethyloxolane-3-carboxylic acid |
Molecular Formula |
C7H12O3 |
Molecular Weight |
144.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
